5-(Tert-butoxycarbonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylic acid

• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid
• InChI: InChI=1S/C12H17N3O4/c1-12(2,3)19-11(18)14-4-5-15-9(7-14)8(6-13-15)10(16)17/h6H,4-5,7H2,1-3H3,(H,16,17)
• InChI Key: XFFLLSTVIDHWSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C(=C(C=N2)C(=O)O)C1
• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol
• CAS RN: 1280214-48-3

Description

The compound “5-(Tert-butoxycarbonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylic acid” is a chemical compound with the molecular formula C12H17N3O4.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 267.3 g/mol. Other physical and chemical properties such as melting point, boiling point, etc., were not found in the search results.

Scientific Research Applications

Synthesis and Biological Evaluation

• The compound is involved in the synthesis of substituted pyrazinecarboxamides. These compounds show significant anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities. One derivative demonstrated a notable effect against Mycobacterium tuberculosis and Trichophyton mentagrophytes, a fungal strain (Doležal et al., 2006).

Chemical Reactivity and Conversion

• The compound is used in the synthesis of 5,6-Dihydropyrazolo[1,5-a]pyrazine-4,7-diones, showcasing its reactivity and utility in chemical transformations (Nikulnikov et al., 2009).

Development of Heterocyclic Compounds

• 5-(Tert-butoxycarbonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxylic acid plays a role in the synthesis of various heterocyclic compounds, which have potential pharmacological actions (Mironovich & Shcherbinin, 2014).

Building Block for Synthesis

• The compound acts as a building block in concise syntheses, aiding in the development of complex chemical structures for various applications (Shu et al., 2012).

Participation in Pfitzinger Reaction

• It is involved in the Pfitzinger reaction, leading to the synthesis of quinoline-4-carboxylic acids fused with heterocycles (Moskalenko et al., 2011).

Safety And Hazards

Specific safety and hazard information for this compound is not available in the search results. As with all chemicals, it should be handled with appropriate safety measures.

Future Directions

The future directions or applications of this compound are not specified in the search results. It’s possible that this compound could have potential uses in various chemical reactions or as a building block in the synthesis of more complex molecules.